Cas no 200435-92-3 (2’-O,4’-C-Methyleneuridine)
2’-O,4’-C-Methyleneuridine is a chemically modified nucleoside analog characterized by a methylene bridge linking the 2’-O and 4’-C positions of the ribose ring. This structural modification enhances the molecule's stability by locking the sugar moiety in a rigid conformation, reducing susceptibility to enzymatic degradation. It is particularly valuable in oligonucleotide therapeutics, where improved nuclease resistance and binding affinity are critical. The constrained ribose structure also influences base-pairing properties, making it useful for applications in antisense technology and siRNA design. Its synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or therapeutic needs. This compound is widely employed in nucleic acid chemistry and drug development.
2’-O,4’-C-Methyleneuridine structure
Product Name:2’-O,4’-C-Methyleneuridine
CAS No:200435-92-3
MF:C10H12N2O6
MW:256.212082862854
MDL:MFCD12911820
CID:66582
PubChem ID:15546052
Update Time:2025-06-08
2’-O,4’-C-Methyleneuridine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2'-O,4-C-Methylene-beta-D-ribofuranosyl)uridine
- 1-[2,5-Anhydro-4-C-(hydroxymethyl)-alpha-L-lyxofuranosyl]-2,4(1H,3H)-pyrimidinedione
- 1-[(1R,4S,6R,7S)-7-hydroxy-4-(hydroxymethyl)-2,5-dioxabicyclo[2.2 .1]heptan-6-yl]pyrimidine-2,4-dione
- 2,4(1H,3H)-Pyrimidinedione, 1-[2,5-anhydro-4-C-(hydroxymethyl)-α-L-lyxofuranosyl]-
- 2’-O,4’-C-Methyleneuridine
- 1-(2'-O-4-C-Methylene-b-D-ribofuranosyl)uridine
- 1-((1S,3R,4R,7S)-7-hydroxy-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-3-yl)pyrimidine-2,4(1H,3H)-dione
- (1S,3R,4R,7S)-7-Hydroxy-1-hydroxymethyl-3-(uracil-1-yl)-2,5-dioxabicyclo[2.2.1]-heptane
- 2??-O,4??-C-Methyleneuridine
- AC-30122
- SCHEMBL1097185
- (1S,3R,4R,7S)-7-Hydroxy-1-hydroxymethyl-3-(uracil-1-yl)-2,5-dioxabicyclo-[2.2.1]heptane
- KNLNWXXWKDEEFW-JIOCBJNQSA-N
- MS-23607
- 200435-92-3
- CHEMBL3286452
- (1S,3R,4R,7S)-7-Hydroxy-1-hydroxymethyl-3-(uracil-1-yl)-2,5-dioxabicyclo[2.2.1]heptane
- 1-[(1S,3R,4R,7S)-7-hydroxy-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-3-yl]pyrimidine-2,4-dione
- 2'-o,4'-c-methylene uridine
- 2'-o,4'-c-methyleneuridine
- AKOS040754754
- A848902
- 2,4(1H,3H)-PYRIMIDINEDIONE, 1-[2,5-ANHYDRO-4-C-(HYDROXYMETHYL)-ALPHA-L-LYXOFURANOSYL]-
- 1-[(1S,3R,4R,7S)-7-HYDROXY-1-(HYDROXYMETHYL)-2,5-DIOXABICYCLO[2.2.1]HEPTAN-3-YL]-3H-PYRIMIDINE-2,4-DIONE
-
- MDL: MFCD12911820
- Inchi: 1S/C10H12N2O6/c13-3-10-4-17-6(7(10)15)8(18-10)12-2-1-5(14)11-9(12)16/h1-2,6-8,13,15H,3-4H2,(H,11,14,16)/t6-,7+,8-,10+/m1/s1
- InChI Key: KNLNWXXWKDEEFW-JIOCBJNQSA-N
- SMILES: O1[C@H]([C@H]2[C@@H]([C@]1(CO)CO2)O)N1C=CC(NC1=O)=O
Computed Properties
- Exact Mass: 256.06956
- Monoisotopic Mass: 256.06953611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 108Ų
Experimental Properties
- Density: 1.695
- PSA: 108.33
- LogP: -2.03150
2’-O,4’-C-Methyleneuridine Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
2’-O,4’-C-Methyleneuridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-111639-10mM*1mLinDMSO |
2’-O,4’-C-Methyleneuridine |
200435-92-3 | 99.49% | 10mM*1mLinDMSO |
¥1650 | 2022-02-25 | |
| MedChemExpress | HY-111639-10mg |
2’-O,4’-C-Methyleneuridine |
200435-92-3 | 99.57% | 10mg |
¥1500 | 2024-04-19 | |
| MedChemExpress | HY-111639-50mg |
2’-O,4’-C-Methyleneuridine |
200435-92-3 | 99.57% | 50mg |
¥2500 | 2024-04-19 | |
| MedChemExpress | HY-111639-100mg |
2’-O,4’-C-Methyleneuridine |
200435-92-3 | 99.57% | 100mg |
¥4500 | 2024-04-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O880750-10mg |
2’-O,4’-C-Methyleneuridine |
200435-92-3 | ≥99% | 10mg |
¥1,539.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O880750-50mg |
2’-O,4’-C-Methyleneuridine |
200435-92-3 | ≥99% | 50mg |
¥4,617.00 | 2022-09-01 | |
| ChemScence | CS-0089190-10mg |
2’-O,4’-C-Methyleneuridine |
200435-92-3 | 99.49% | 10mg |
$150.0 | 2022-04-27 | |
| ChemScence | CS-0089190-50mg |
2’-O,4’-C-Methyleneuridine |
200435-92-3 | 99.49% | 50mg |
$250.0 | 2022-04-27 | |
| ChemScence | CS-0089190-100mg |
2’-O,4’-C-Methyleneuridine |
200435-92-3 | 99.49% | 100mg |
$450.0 | 2022-04-27 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce54386-10mg |
2'-O,4'-C-Methyleneuridine |
200435-92-3 | 98% | 10mg |
¥1348.00 | 2023-09-07 |
2’-O,4’-C-Methyleneuridine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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